Cas no 157171-80-7 (D-Glucose-1,6-13C2-6-C-d2)

• Product Name: D-Glucose-1,6-13C2-6-C-d2
• CAS No: 157171-80-7
• MF: C₆H₁₂O₆
• MW: 182.168206214905
• CID: 107701
• PubChem ID: 131699179
• Update Time: 2025-04-18

D-Glucose-1,6-13C2-6-C-d2 Chemical and Physical Properties

Names and Identifiers

• D-Glucose-1,6-13C2-6,6-C-d2(9CI)
• D-Glucose-1,6-13C2-6-C-d2
• 6,6'-2H2]GLUCOSE
• D-[1,6-13C2,6,6'-2H2]GLUCOSE
• 157171-80-7
• CID 131699179
• (3R,4S,5S,6S)-6-[dideuterio(hydroxy)methyl]oxane-2,3,4,5-tetrol
• D-Glucose-1,6-13C2-6-C-2H2

• Inchi： 1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3+,4-,5+,6?/m0/s1/i1D2
• InChI Key： WQZGKKKJIJFFOK-DWBRGEJESA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]([C@@H]1C([2H])([2H])O)O)O)O)O

Computed Properties

• Exact Mass: 182.07594159g/mol
• Monoisotopic Mass: 182.07594159g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 110Ų